Cas no 1805930-43-1 (2-Amino-4-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2-Amino-4-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1805930-43-1
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• CID: 4853230
• Update Time: 2025-10-25

2-Amino-4-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H5F2N3O2/c9-6(10)5-3(2-11)1-4(8(14)15)13-7(5)12/h1,6H,(H2,12,13)(H,14,15)
• InChI Key： SPEKHYGMJOJHQM-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(C(=O)O)=CC=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 0.7
• Topological Polar Surface Area: 100

Additional information on 2-Amino-4-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid

2-Amino-4-Cyano-3-(Difluoromethyl)Pyridine-6-Carboxylic Acid: A Comprehensive Overview

2-Amino-4-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid, with the CAS number 1805930-43-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound is characterized by its pyridine ring system, which is a six-membered aromatic ring with one nitrogen atom, and is further substituted with an amino group (-NH₂), a cyano group (-CN), a difluoromethyl group (-CF₂H), and a carboxylic acid group (-COOH). The combination of these functional groups imparts the molecule with versatile reactivity and potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and oxidations, to achieve the desired substitution pattern on the pyridine ring. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and improving yields.

One of the most notable features of this compound is its ability to act as a chelating agent due to the presence of multiple donor groups (amino and carboxylic acid). This property has been exploited in the development of coordination polymers and metalloorganic frameworks (MOFs), which are highly porous materials with applications in gas storage, catalysis, and sensing technologies.

In the realm of medicinal chemistry, this compound has shown promise as a lead molecule for anti-inflammatory and anticancer drug development. The cyano group contributes to the molecule's electronic properties, enhancing its ability to interact with biological targets such as enzymes and receptors. Recent studies have demonstrated that derivatives of this compound exhibit selective inhibition against certain kinases involved in cancer cell proliferation.

The difluoromethyl group introduces additional complexity to the molecule's structure, influencing its solubility, stability, and bioavailability. Fluorinated compounds are particularly valuable in drug design due to their enhanced metabolic stability and lipophilicity, which are critical factors for successful pharmacokinetics.

From an environmental standpoint, this compound has been studied for its potential role in biodegradable polymers and eco-friendly materials. Its carboxylic acid group can participate in polymerization reactions, leading to the formation of biocompatible polymers that degrade under specific environmental conditions.

Recent research has also focused on the electrochemical properties of this compound, particularly its ability to serve as an electrode material in lithium-ion batteries. The conjugated pyridine ring system provides excellent electron transport properties, while the functional groups contribute to ion diffusion pathways within the electrode structure.

In summary, 2-amino-4-cyano-3-(difluoromethyl)pyridine-6-carboxylic acid represents a multifaceted chemical entity with diverse applications across various scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for further exploration in both academic research and industrial development.